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Compound of Interest

Compound Name: 5-Hydroxy-2-nitrobenzaldehyde

Cat. No.: B108354 Get Quote

An In-depth Technical Guide to 5-Hydroxy-2-nitrobenzaldehyde

Introduction
5-Hydroxy-2-nitrobenzaldehyde (CAS No: 42454-06-8) is an organic compound featuring a

benzaldehyde structure substituted with a hydroxyl (-OH) group and a nitro (-NO2) group.[1]

This arrangement of functional groups, an electron-donating hydroxyl group and an electron-

withdrawing nitro group, imparts unique chemical properties and reactivity to the molecule.[1] It

typically appears as a yellow to orange crystalline solid and is a key intermediate in the

synthesis of various pharmaceuticals, dyes, and other fine chemicals.[1][2] Its biological activity

is also a subject of interest in medicinal chemistry.[1]

Chemical and Physical Properties
The fundamental chemical and physical properties of 5-Hydroxy-2-nitrobenzaldehyde are

summarized in the table below.
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Property Value Source(s)

CAS Number 42454-06-8 [3]

Molecular Formula C₇H₅NO₄ [1][2][3]

Molecular Weight 167.12 g/mol [2][3]

Appearance
Pale Yellow to Yellow

Solid/Powder
[1][2]

Melting Point 165-169 °C [2]

Boiling Point 373.0 ± 32.0 °C (Predicted) [2]

Density 1.500 ± 0.06 g/cm³ (Predicted) [2]

pKa 6.34 ± 0.10 (Predicted) [2]

Solubility
Soluble in methanol and other

organic solvents.[1][2]
[1][2]

Storage Temperature
Room Temperature, sealed in

dry, dark place.
[2][4]

Spectral Data
Spectroscopic data is crucial for the structural elucidation and confirmation of 5-Hydroxy-2-
nitrobenzaldehyde.

Nuclear Magnetic Resonance (NMR): Both ¹H NMR and ¹³C NMR data are available for this

compound.[5][6]

Infrared (IR) Spectroscopy: IR spectra, often obtained using KBr wafer or ATR-IR techniques,

are available and provide information about the functional groups present.[3][7]

Mass Spectrometry (MS): Mass spectrometry data is available for the determination of the

molecular weight and fragmentation pattern.[3]

UV-Vis Spectroscopy: UV spectral data has also been recorded.[3]
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Reactivity and Stability
Reactivity: The presence of the aldehyde, hydroxyl, and nitro groups allows for a range of

chemical transformations.[1] The aldehyde group can undergo condensation reactions, for

example, with primary amines to form Schiff bases.[8] The nitro group is electron-

withdrawing, influencing the molecule's overall reactivity, and can be reduced to an amino

group, opening pathways to other functionalized compounds.[1][8] The compound can react

with hydrochloric acid to form 5-hydroxy-2-nitrobenzoic acid.[4]

Stability: The compound is listed as air-sensitive.[2] It should be stored in a dry, dark place

under an inert atmosphere.[2][4] It is incompatible with strong oxidizing agents, strong bases,

acids, acid anhydrides, and acid chlorides.[9][10]

Experimental Protocols
Synthesis of 5-Hydroxy-2-nitrobenzaldehyde
A common method for the synthesis of 5-Hydroxy-2-nitrobenzaldehyde is through the

nitration of 3-Hydroxybenzaldehyde.[2]

Materials:

3-Hydroxybenzaldehyde

Nitric Acid (28% solution, density = 1.17 g/mL)

Benzene

Water

Procedure:

Slowly add 3 g of 3-hydroxybenzaldehyde to 30 mL of nitric acid (28% solution).

Maintain the reaction temperature between 35°C and 45°C during the addition.

After the addition is complete, perform hydrolysis and allow the reaction mixture to stand at

room temperature.
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A yellow precipitate will form. Filter the precipitate from the solution.

Reflux the collected precipitate in 20 mL of benzene for 15-20 minutes.

Separate the insoluble material.

Purify the product by recrystallization from water to obtain 5-Hydroxy-2-nitrobenzaldehyde.

[2]

Starting Materials

Reaction & Purification Final Product
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1. Nitration
(35-45°C)

Nitric Acid (28%)

2. Hydrolysis & Precipitation 3. Filtration 4. Benzene Reflux 5. Recrystallization (Water) 5-Hydroxy-2-nitrobenzaldehyde
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Synthesis workflow for 5-Hydroxy-2-nitrobenzaldehyde.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard technique for assessing the purity and quantifying 5-Hydroxy-2-
nitrobenzaldehyde.[11][12]

Instrumentation & Conditions:

System: HPLC system with a UV detector.[12]

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[11][12]

Mobile Phase: A mixture of acetonitrile (MeCN) and water, with an acid modifier like

phosphoric acid. For MS compatibility, formic acid should be used instead.[11]

Flow Rate: Typically 1.0 mL/min.[12]
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Detection: UV detection at a wavelength determined from the UV-Vis spectrum (e.g., 254

nm).[12]

Injection Volume: 10 µL.[12]

Procedure:

Sample Preparation: Prepare a stock solution of 5-Hydroxy-2-nitrobenzaldehyde in the

mobile phase or a suitable solvent like methanol. Dilute to a working concentration (e.g., 1-

10 µg/mL).

System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable

baseline is achieved.

Injection: Inject the prepared sample onto the column.

Data Acquisition: Record the chromatogram for a sufficient run time to allow for the elution of

the compound.

Analysis: Identify the peak corresponding to 5-Hydroxy-2-nitrobenzaldehyde based on its

retention time. Purity can be assessed by the peak area percentage.
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General workflow for HPLC analysis.

Safety and Hazards
5-Hydroxy-2-nitrobenzaldehyde is classified as a hazardous substance.
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Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[3][13]

Precautionary Statements: Users should avoid breathing dust, wash skin thoroughly after

handling, and use only in well-ventilated areas.[14] Protective equipment, including gloves,

eye protection, and face protection, is mandatory.[14][15]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[15] If

on skin, wash with plenty of soap and water.[15] If inhaled, move the person to fresh air.[16]

Applications and Reactivity Pathways
5-Hydroxy-2-nitrobenzaldehyde is a valuable intermediate in organic synthesis.[2]

Pharmaceuticals and Agrochemicals: It serves as a starting material for various compounds

in the pharmaceutical and agrochemical industries.[2]

Dyes: It is also used in the synthesis of dyestuffs.[2]

Quinoline Derivatives: It is used to synthesize quinoline derivatives, which have applications

in medical research and diagnosis, including the production of monoclonal antibodies.[1][4]

Biological Activity: The compound itself has shown anticholinesterase activity.[4]

The key functional groups allow for several synthetic routes to more complex molecules.

Potential reactivity pathways for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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